Cas no 921150-90-5 (1-(3,4-dimethoxyphenyl)methyl-3-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea)

• Product Name: 1-(3,4-dimethoxyphenyl)methyl-3-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea
• CAS No: 921150-90-5
• MF: C₁₈H₁₉FN₆O₃
• MW: 386.380266427994
• CID: 5791723
• PubChem ID: 18566035
• Update Time: 2025-06-14

1-(3,4-dimethoxyphenyl)methyl-3-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-[(3,4-dimethoxyphenyl)methyl]-3-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]urea
• AKOS024626104
• 1-(3,4-dimethoxybenzyl)-3-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)urea
• 1-[(3,4-dimethoxyphenyl)methyl]-3-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea
• F2072-0208
• 921150-90-5
• 1-(3,4-dimethoxyphenyl)methyl-3-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea

• Inchi： 1S/C18H19FN6O3/c1-27-15-7-6-12(8-16(15)28-2)10-20-18(26)21-11-17-22-23-24-25(17)14-5-3-4-13(19)9-14/h3-9H,10-11H2,1-2H3,(H2,20,21,26)
• InChI Key： IXCFPMSOFRQGNU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C(CNC(NCC2C=CC(=C(C=2)OC)OC)=O)=NN=N1

Computed Properties

• Exact Mass: 386.15026665g/mol
• Monoisotopic Mass: 386.15026665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-(3,4-dimethoxyphenyl)methyl-3-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea

Comprehensive Overview of 1-(3,4-dimethoxyphenyl)methyl-3-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea (CAS No. 921150-90-5)

The compound 1-(3,4-dimethoxyphenyl)methyl-3-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea (CAS No. 921150-90-5) is a synthetic organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a dimethoxyphenyl moiety, a fluorophenyl-tetrazole unit, and a urea linkage. These features contribute to its potential applications in pharmaceutical research and material science. Researchers are increasingly interested in this compound due to its modular design, which allows for versatility in drug discovery and molecular engineering.

In recent years, the demand for tetrazole-containing compounds has surged, driven by their role as bioisosteres for carboxylic acids in medicinal chemistry. The presence of a fluorophenyl group in 921150-90-5 further enhances its metabolic stability, a property highly sought after in the development of novel therapeutics. This aligns with current trends in AI-driven drug discovery, where computational models prioritize structurally diverse molecules for high-throughput screening. Users searching for "tetrazole derivatives in drug design" or "fluorinated urea compounds" will find this compound particularly relevant.

From a synthetic perspective, 1-(3,4-dimethoxyphenyl)methyl-3-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea exemplifies modern click chemistry strategies. The tetrazole ring formation often involves [3+2] cycloaddition reactions, a topic frequently queried in academic databases. Its dimethoxybenzyl component also resonates with researchers investigating neuroprotective agents, as similar scaffolds appear in compounds targeting oxidative stress pathways. These connections make CAS No. 921150-90-5 a cross-disciplinary subject of interest.

The physicochemical properties of this compound—such as its solubility profile and logP value—are critical for formulation scientists. Searches for "urea-based solubility enhancers" or "aromatic tetrazole stability" often lead to discussions about structurally analogous molecules. Additionally, the 3-fluorophenyl substituent introduces steric and electronic effects that influence binding affinity, a hot topic in structure-activity relationship (SAR) studies. These aspects are frequently explored in Q&A platforms like ResearchGate and PubMed.

Beyond pharmaceuticals, 921150-90-5 has potential applications in agrochemicals and functional materials. Its urea linkage can participate in hydrogen bonding networks, making it a candidate for supramolecular chemistry projects. Queries such as "hydrogen-bonded urea materials" or "fluorophenyl-tetrazole applications" reflect growing interest in these areas. Environmental considerations also arise, with researchers examining the biodegradability of such complex molecules—a subtopic gaining traction in green chemistry forums.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, techniques commonly searched by quality control professionals. The dimethoxyphenyl protons produce distinct NMR signals, while the tetrazole nitrogen atoms contribute to unique fragmentation patterns in MS spectra. These analytical challenges are frequently addressed in method development discussions, particularly for labs specializing in high-purity synthetic compounds.

In summary, 1-(3,4-dimethoxyphenyl)methyl-3-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea represents a multifaceted compound bridging several scientific domains. Its structural complexity and functional group diversity make it a valuable subject for both theoretical studies and practical applications. As precision medicine and materials informatics advance, compounds like CAS No. 921150-90-5 will continue to attract attention from diverse research communities.